Cas no 1206970-50-4 (4-(1-methyl-1H-pyrazol-5-yl)phenol)

• Product Name: 4-(1-methyl-1H-pyrazol-5-yl)phenol
• CAS No: 1206970-50-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 4562929
• Update Time: 2025-10-24

4-(1-methyl-1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-5-yl)phenol
• 4-(2-methylpyrazol-3-yl)phenol
• TQR0202
• AT13504

• Inchi： 1S/C10H10N2O/c1-12-10(6-7-11-12)8-2-4-9(13)5-3-8/h2-7,13H,1H3
• InChI Key： PCRBPOLMFGKTFE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• XLogP3: 1.5
• Topological Polar Surface Area: 38

Additional information on 4-(1-methyl-1H-pyrazol-5-yl)phenol

Recent Advances in the Study of 4-(1-methyl-1H-pyrazol-5-yl)phenol (CAS: 1206970-50-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(1-methyl-1H-pyrazol-5-yl)phenol (CAS: 1206970-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This phenol derivative, characterized by its pyrazole moiety, has demonstrated promising biological activities, making it a focal point for researchers exploring novel therapeutic agents. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibition and anti-inflammatory applications.

One of the most notable advancements in the study of 4-(1-methyl-1H-pyrazol-5-yl)phenol is its role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound allow for effective modulation of kinase activity. Recent publications have reported its incorporation into small-molecule inhibitors targeting specific kinases, such as JAK and BTK, which are implicated in autoimmune disorders and hematologic malignancies. These findings underscore the compound's utility in designing selective and potent inhibitors with improved pharmacokinetic profiles.

In addition to its kinase-related applications, 4-(1-methyl-1H-pyrazol-5-yl)phenol has been investigated for its anti-inflammatory properties. Studies have shown that derivatives of this compound exhibit significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in preclinical models. This suggests its potential as a scaffold for developing new anti-inflammatory drugs with reduced side effects compared to existing therapies. Researchers have also explored its use in combination therapies, where it enhances the efficacy of conventional anti-inflammatory agents.

The synthesis and optimization of 4-(1-methyl-1H-pyrazol-5-yl)phenol derivatives have been a key focus of recent research. Advances in synthetic methodologies, including metal-catalyzed cross-coupling reactions and regioselective functionalization, have enabled the efficient production of diverse analogs. These efforts have led to the identification of compounds with improved solubility, stability, and bioavailability, addressing some of the challenges associated with early-stage drug development. Computational modeling and structure-activity relationship (SAR) studies have further guided the design of optimized derivatives.

Looking ahead, the continued exploration of 4-(1-methyl-1H-pyrazol-5-yl)phenol holds great promise for the pharmaceutical industry. Its multifaceted applications, from kinase inhibition to anti-inflammatory effects, position it as a valuable tool in the quest for novel therapeutics. Future research is expected to delve deeper into its mechanisms of action, potential off-target effects, and clinical translatability. As the field progresses, this compound is likely to play a pivotal role in addressing unmet medical needs across a range of diseases.